Cas no 60997-56-0 (1-(2-amino-5-methoxyphenyl)propan-1-one)

• Product Name: 1-(2-amino-5-methoxyphenyl)propan-1-one
• CAS No: 60997-56-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD12963870
• CID: 4456690
• Update Time: 2025-10-31

1-(2-amino-5-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-5-methoxyphenyl)propan-1-one
• 1-Propanone,1-(2-amino-5-methoxyphenyl);1-(2-Amino-5-methoxy-phenyl)-propan-1-on;5-Methoxy-2-aminopropiophenone;2-amino-5-methoxypropiophenone;1-(2-amino-5-methoxy-phenyl)-propan-1-one;

• MDL： MFCD12963870
• Inchi： 1S/C10H13NO2/c1-3-10(12)8-6-7(13-2)4-5-9(8)11/h4-6H,3,11H2,1-2H3
• InChI Key： NNMMVFLYTHFVGU-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC=C1N)(=O)CC

Computed Properties

• Exact Mass: 179.09500

Experimental Properties

• PSA: 52.32000
• LogP: 2.45130

Additional information on 1-(2-amino-5-methoxyphenyl)propan-1-one

Compound CAS No 60997-56-0: 1-(2-Amino-5-Methoxyphenyl)Propan-1-One

1-(2-Amino-5-Methoxyphenyl)Propan-1-One, also known by its CAS number CAS No 60997-56-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanone group attached to a substituted phenyl ring. The phenyl ring is further substituted with an amino group at the 2-position and a methoxy group at the 5-position, making it a valuable molecule for various applications.

The synthesis of 1-(2-Amino-5-Methoxyphenyl)Propan-1-One involves several steps, including the preparation of the substituted phenyl ring and its subsequent coupling with the propanone moiety. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, ensuring its availability for research and industrial purposes. The compound's structure allows for various functional group transformations, making it a versatile building block in organic synthesis.

In terms of physical properties, CAS No 60997-56-0 exhibits a melting point of approximately 125°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under different conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but may undergo degradation under harsh acidic or basic environments.

The biological activity of 1-(2-Amino-5-Methoxyphenyl)Propan-1-One has been a focal point of recent research. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its ability to interact with specific protein targets has been explored, revealing potential applications in the treatment of neurodegenerative diseases and cancer.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions involving CAS No 60997-56-0. Molecular docking studies have provided insights into how this compound binds to various receptors, offering valuable information for rational drug design. Furthermore, spectroscopic analyses have revealed detailed information about the compound's electronic structure and conformational flexibility, which are critical factors in determining its biological activity.

In conclusion, 1-(2-Amino-5-Methoxyphenyl)Propan-1-One (CAS No 60997-56-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its promising biological properties, positions it as a valuable tool in the development of novel therapeutic agents and advanced materials.